5-(2,3,4-Trifluorophenyl)-3-(pyridin-3-yl)-1,2,4-oxadiazole
Cat. No. B8273299
M. Wt: 277.20 g/mol
InChI Key: UDJVMEVNEBLNRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486979B2
Procedure details
The title compound was prepared according to the procedure of Example 8 using N′-hydroxynicotinimidamide (Aldrich) and 2,3,4-trifluorobenzoic acid (Aldrich). 1H NMR (300 MHz, CD3OD) δ 7.37-7.48 (m, J=9.3, 9.3, 7.1, 2.4 Hz, 1 H), 7.64 (ddd, J=7.9, 5.0, 1.0 Hz, 1 H), 8.08-8.18 (m, 1 H), 8.56 (dt, J=8.0, 1.9 Hz, 1 H), 8.75 (dd, J=5.0, 1.8 Hz, 1 H), 9.30 (dd, J=2.0, 0.8 Hz, 1 H) ppm; MS (DCI/NH3) m/z 278 (M+H)+.
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]=[C:3]([NH2:10])[C:4]1[CH:9]=[CH:8][CH:7]=[N:6][CH:5]=1.[F:11][C:12]1[C:20]([F:21])=[C:19]([F:22])[CH:18]=[CH:17][C:13]=1[C:14](O)=O.N>>[F:11][C:12]1[C:20]([F:21])=[C:19]([F:22])[CH:18]=[CH:17][C:13]=1[C:14]1[O:1][N:2]=[C:3]([C:4]2[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=2)[N:10]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ON=C(C1=CN=CC=C1)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C(=O)O)C=CC(=C1F)F
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1F)F)C1=NC(=NO1)C=1C=NC=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
